Cas no 1187930-21-7 (methyl 3-(1R)-1-aminoethylbenzoate)

Methyl 3-[(1R)-1-aminoethyl]benzoate is a chiral ester derivative featuring an aminoethyl substituent at the meta position of the benzoate ring. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals requiring enantioselective control. The compound’s ester group offers versatility for further functionalization, while the primary amine moiety enables coupling reactions or salt formation. Its well-defined chirality ensures high purity in applications such as catalyst design or bioactive molecule development. The structural balance between reactivity and stability makes it suitable for controlled transformations under mild conditions, supporting efficient synthetic routes in medicinal and organic chemistry research.

methyl 3-(1R)-1-aminoethylbenzoate structure

1187930-21-7 structure

Product Name:methyl 3-(1R)-1-aminoethylbenzoate

CAS No:1187930-21-7

MF:C₁₀H₁₃NO₂

MW:179.215722799301

MDL:MFCD09256312

CID:2604080

PubChem ID:55278390

Update Time:2025-05-20

methyl 3-(1R)-1-aminoethylbenzoate Chemical and Physical Properties

Names and Identifiers

- (R)-3-(1-Amino-ethyl)-benzoic acid methyl ester
- methyl (R)-3-(1-aminoethyl)benzoate
- SCHEMBL14551931
- JDYAYNLXJBZWGS-SSDOTTSWSA-N
- MFCD09256312
- (R)-METHYL 3-(1-AMINOETHYL)BENZOATE
- AKOS006331199
- CS-0266806
- EN300-1847875
- F16989
- 1187930-21-7
- methyl 3-[(1R)-1-aminoethyl]benzoate
- methyl 3-(1R)-1-aminoethylbenzoate
- MDL： MFCD09256312
- Inchi： 1S/C10H13NO2/c1-7(11)8-4-3-5-9(6-8)10(12)13-2/h3-7H,11H2,1-2H3/t7-/m1/s1
- InChI Key： JDYAYNLXJBZWGS-SSDOTTSWSA-N
- SMILES： O(C)C(C1=CC=CC(=C1)[C@@H](C)N)=O

Computed Properties

Exact Mass: 179.094628657g/mol
Monoisotopic Mass: 179.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 52.3Å²

methyl 3-(1R)-1-aminoethylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0151-1g	(R)-3-(1-Amino-ethyl)-benzoic acid methyl ester	1187930-21-7	96%	1g	5919.34CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0151-5g	(R)-3-(1-Amino-ethyl)-benzoic acid methyl ester	1187930-21-7	96%	5g	23490.77CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0151-500mg	(R)-3-(1-Amino-ethyl)-benzoic acid methyl ester	1187930-21-7	96%	500mg	3383.69CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0151-250mg	(R)-3-(1-Amino-ethyl)-benzoic acid methyl ester	1187930-21-7	96%	250mg	2111.63CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0151-100mg	(R)-3-(1-Amino-ethyl)-benzoic acid methyl ester	1187930-21-7	96%	100mg	1484.07CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0151-50mg	(R)-3-(1-Amino-ethyl)-benzoic acid methyl ester	1187930-21-7	96%	50mg	1161.82CNY	2021-05-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB02709-5g	(R)-3-(1-AMINO-ETHYL)-BENZOIC ACID METHYL ESTER	1187930-21-7	95%	5g	$1110	2023-09-07
eNovation Chemicals LLC	Y1129754-100mg	(R)-3-(1-Amino-ethyl)-benzoic acid methyl ester	1187930-21-7	95%	100mg	$255	2024-07-28
eNovation Chemicals LLC	Y1129754-250mg	(R)-3-(1-Amino-ethyl)-benzoic acid methyl ester	1187930-21-7	95%	250mg	$370	2024-07-28
eNovation Chemicals LLC	Y1129754-500mg	(R)-3-(1-Amino-ethyl)-benzoic acid methyl ester	1187930-21-7	95%	500mg	$610	2024-07-28

methyl 3-(1R)-1-aminoethylbenzoate Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729

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Additional information on methyl 3-(1R)-1-aminoethylbenzoate

Methyl 3-(1R)-1-aminoethylbenzoate: A Comprehensive Overview

Methyl 3-(1R)-1-aminoethylbenzoate, identified by the CAS number 1187930-21-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a focal point for researchers worldwide.

The structure of methyl 3-(1R)-1-aminoethylbenzoate comprises a benzoate group attached to a methyl ester, with an aminoethyl side chain at the meta position of the benzene ring. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining its pharmacokinetic properties and biological activity. This configuration is critical for interactions with biological targets, such as enzymes or receptors, which are often stereoselective.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 3-(1R)-1-aminoethylbenzoate. Researchers have optimized reaction conditions to achieve high yields and enantioselectivity, which are essential for its application in drug discovery. The use of asymmetric catalysis and chiral auxiliaries has been particularly effective in constructing the chiral center with high precision.

In terms of applications, methyl 3-(1R)-1-aminoethylbenzoate has shown promise in several therapeutic areas. For instance, studies have demonstrated its potential as a modulator of ion channels, which are key targets for treating conditions such as epilepsy and chronic pain. Additionally, its ability to act as a substrate for various enzymes makes it a valuable tool in enzymology and metabolic studies.

The latest research on this compound has focused on its role in neurodegenerative diseases. Preclinical studies suggest that it may possess neuroprotective properties by inhibiting oxidative stress and inflammation. These findings have opened new avenues for exploring its therapeutic potential in diseases like Alzheimer's and Parkinson's.

Furthermore, the compound's unique structure has inspired investigations into its use as a building block for more complex molecules. Its versatility allows chemists to modify it into derivatives with enhanced bioavailability or selectivity, expanding its utility in drug design.

In conclusion, methyl 3-(1R)-1-aminoethylbenzoate (CAS No: 1187930-21-7) is a multifaceted compound with significant implications in both academic research and industrial applications. Its stereochemistry-dependent properties and versatile structure make it an invaluable asset in the pursuit of novel therapeutics and advanced materials.